Cas no 1434128-51-4 (N-ethyl-1-methylazetidin-3-amine)

N-Ethyl-1-methylazetidin-3-amine is a versatile azetidine derivative characterized by its compact, strained ring structure and amine functionality. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of both ethyl and methyl substituents enhances its lipophilicity, while the azetidine ring offers conformational rigidity, which can improve binding affinity in drug design. Its amine group provides a reactive site for further functionalization, enabling diverse synthetic applications. The compound’s stability and solubility profile make it suitable for use in exploratory synthesis and as a scaffold for developing novel therapeutics.
N-ethyl-1-methylazetidin-3-amine structure
1434128-51-4 structure
Product Name:N-ethyl-1-methylazetidin-3-amine
CAS No:1434128-51-4
MF:C6H14N2
MW:114.188761234283
MDL:MFCD24335256
CID:1057430
PubChem ID:83478544
Update Time:2025-06-07

N-ethyl-1-methylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Ethylamino)-1-methylazetidine
    • N-ethyl-1-methylazetidin-3-amine
    • MFCD24335256
    • DB-251977
    • SY023943
    • 1434128-51-4
    • EN300-1178825
    • CS-0054593
    • SCHEMBL12852103
    • N-Ethyl-1-methyl-azetidin-3-amine
    • SB50814
    • A884961
    • AKOS023200157
    • WS-02174
    • MDL: MFCD24335256
    • Inchi: 1S/C6H14N2/c1-3-7-6-4-8(2)5-6/h6-7H,3-5H2,1-2H3
    • InChI Key: TYRJTKUUMOUABY-UHFFFAOYSA-N
    • SMILES: N1(C)CC(C1)NCC

Computed Properties

  • Exact Mass: 114.115698455g/mol
  • Monoisotopic Mass: 114.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Boiling Point: 142.8±8.0℃ at 760 mmHg

N-ethyl-1-methylazetidin-3-amine Pricemore >>

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